Cas no 5496-38-8 (1H-Imidazole,2-(3-nitrophenyl)-4,5-diphenyl-)

• Product Name: 1H-Imidazole,2-(3-nitrophenyl)-4,5-diphenyl-
• CAS No: 5496-38-8
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 387278
• PubChem ID: 262432
• Update Time: 2025-04-19

1H-Imidazole,2-(3-nitrophenyl)-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(3-nitrophenyl)-4,5-diphenyl-
• 2-(3-nitrophenyl)-4,5-diphenyl-1H-imidazole
• 3-NO2-lophine
• m-nitrolophine
• SR-03000000719-1
• DTXSID60294347
• Oprea1_699341
• NCI60_042139
• Oprea1_130463
• NSC95929
• CHEMBL224913
• BDBM67498
• SCHEMBL2126513
• NSC-95929
• 5496-38-8
• CBDivE_010914
• cid_262432
• 1H-Imidazole, 2-(3-nitrophenyl)-4,5-diphenyl-
• AKOS000673077

• Inchi： 1S/C21H15N3O2/c25-24(26)18-13-7-12-17(14-18)21-22-19(15-8-3-1-4-9-15)20(23-21)16-10-5-2-6-11-16/h1-14H,(H,22,23)
• InChI Key： ITVOIJZUSZICMF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 341.11600
• Monoisotopic Mass: 341.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 570.2°Cat760mmHg
• Flash Point: 298.6°C
• Refractive Index: 1.659
• PSA: 74.50000
• LogP: 5.84210